molecular formula C20H15BrN2O2 B8770094 3-Bromo-1-(2-ethoxy naphthoyl)-7-azaindole CAS No. 880770-81-0

3-Bromo-1-(2-ethoxy naphthoyl)-7-azaindole

Cat. No. B8770094
CAS RN: 880770-81-0
M. Wt: 395.2 g/mol
InChI Key: NIHDMPDKLSWNLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-1-(2-ethoxy naphthoyl)-7-azaindole is a useful research compound. Its molecular formula is C20H15BrN2O2 and its molecular weight is 395.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-1-(2-ethoxy naphthoyl)-7-azaindole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-1-(2-ethoxy naphthoyl)-7-azaindole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

880770-81-0

Molecular Formula

C20H15BrN2O2

Molecular Weight

395.2 g/mol

IUPAC Name

(3-bromopyrrolo[2,3-b]pyridin-1-yl)-(2-ethoxynaphthalen-1-yl)methanone

InChI

InChI=1S/C20H15BrN2O2/c1-2-25-17-10-9-13-6-3-4-7-14(13)18(17)20(24)23-12-16(21)15-8-5-11-22-19(15)23/h3-12H,2H2,1H3

InChI Key

NIHDMPDKLSWNLS-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N3C=C(C4=C3N=CC=C4)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-7-azaindole (500 mg, 2.0 mmol) 3 was dissolved in N,N-dimethylformamide (50 mL) and sodium hydride (210 mg, 5.3 mmol, 60% dispersion in mineral oil) and 2-Ethoxy-naphthalene-1-carbonyl chloride (710 mg, 3.0 mmol) were added. The reaction mixture was stirred at ambient temperature for 30 min, cast into ice water (100 mL) and extracted into ethyl acetate. The organic portion was dried with anhydrous magnesium sulfate, filtered and the filtrate concentrated. Purification via column chromatography (10% Ethyl acetate in hexanes) provided the desired product 85 (800 mg, 80%).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
210 mg
Type
reactant
Reaction Step Two
Quantity
710 mg
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
100 mL
Type
reactant
Reaction Step Three
Yield
80%

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